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Compound of Interest

Compound Name: DNA crosslinker 3 dihydrochloride

Cat. No.: B15586457 Get Quote

Application Notes and Protocols for DNA
Crosslinker 3 Dihydrochloride
For Researchers, Scientists, and Drug Development Professionals

Abstract
DNA crosslinker 3 dihydrochloride is a potent DNA minor groove binder and alkylating agent

with significant potential in anticancer research. Its mechanism of action involves the formation

of covalent interstrand crosslinks in the DNA, leading to the arrest of DNA replication and

transcription, ultimately triggering programmed cell death. Understanding the proper

preparation and stability of this compound in solution is critical for obtaining reliable and

reproducible experimental results. These application notes provide detailed protocols for the

preparation of solutions of DNA crosslinker 3 dihydrochloride, information on its stability, and

an overview of the cellular pathways it impacts.
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Property Value

Compound Name DNA crosslinker 3 dihydrochloride

Catalog Number HY-144336

CAS Number 2761734-21-6

Molecular Formula C₂₉H₃₉Cl₂N₅O₄

Molecular Weight 592.56 g/mol

Mechanism of Action DNA Minor Groove Binder, DNA Alkylating Agent

Biological Target DNA

Solution Preparation
The solubility of DNA crosslinker 3 dihydrochloride can vary depending on the solvent. Due

to its dihydrochloride salt form, it is generally more soluble in polar solvents. However, like

many alkylating agents, its stability in aqueous solutions can be limited. Therefore, it is

recommended to prepare fresh solutions for each experiment or to prepare concentrated stock

solutions in an anhydrous organic solvent and dilute them into aqueous buffers immediately

before use.

Recommended Solvents and Concentrations:
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Solvent
Recommended Maximum
Concentration

Notes

Dimethyl Sulfoxide (DMSO) ≥ 25 mg/mL

Recommended for preparing

high-concentration stock

solutions. Store stock solutions

at -20°C.

Water Insoluble
Not recommended for primary

dissolution.

Phosphate-Buffered Saline

(PBS), pH 7.4
Sparingly soluble

Prepare by diluting a DMSO

stock solution. Use

immediately after preparation

due to limited stability.

Protocol for Preparing a 10 mM Stock Solution in DMSO:
Pre-weighing: Allow the vial of DNA crosslinker 3 dihydrochloride to equilibrate to room

temperature before opening to prevent condensation of moisture.

Calculation: To prepare a 10 mM stock solution, calculate the required volume of DMSO. For

example, for 1 mg of the compound (MW = 592.56 g/mol ):

Volume (L) = (Mass (g) / Molecular Weight ( g/mol )) / Molarity (mol/L)

Volume (L) = (0.001 g / 592.56 g/mol ) / 0.010 mol/L = 0.0001687 L = 168.7 µL

Dissolution: Add the calculated volume of anhydrous DMSO to the vial.

Mixing: Vortex or sonicate briefly until the compound is completely dissolved.

Storage: Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles

and store at -20°C.

Stability Information
The stability of DNA crosslinker 3 dihydrochloride is a critical factor for experimental

success. As a bifunctional alkylating agent, it is susceptible to hydrolysis in aqueous solutions.
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Summary of Stability Data:

Condition Stability Recommendations

Solid Form Stable for at least 2 years
Store at -20°C, protected from

light and moisture.

DMSO Stock Solution (-20°C) Stable for several months
Aliquot to minimize freeze-

thaw cycles. Protect from light.

Aqueous Solutions (e.g., PBS,

cell culture media)
Limited stability (hours)

Prepare fresh from a DMSO

stock solution immediately

before use. Avoid prolonged

storage in aqueous buffers.

Experimental Protocol for Assessing Solution Stability
(General Guideline):
This protocol outlines a general method to assess the stability of DNA crosslinker 3
dihydrochloride in a specific aqueous buffer using High-Performance Liquid Chromatography

(HPLC).

Preparation of Standard: Prepare a fresh solution of the compound in the desired aqueous

buffer at the target concentration. Immediately analyze by HPLC to obtain the initial (T=0)

peak area.

Incubation: Incubate the solution under the desired storage conditions (e.g., 4°C, room

temperature, 37°C).

Time-Point Analysis: At various time points (e.g., 1, 2, 4, 8, 24 hours), inject an aliquot of the

incubated solution onto the HPLC system.

Data Analysis: Quantify the peak area corresponding to the intact compound at each time

point.

Stability Calculation: Calculate the percentage of the compound remaining at each time point

relative to the initial (T=0) measurement.
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Solution Preparation

Incubation

Time-Point Analysis

Data Interpretation

Prepare fresh solution in
aqueous buffer

Analyze T=0 sample by HPLC

Store solution at
desired temperature

Collect aliquots at
various time points

Analyze by HPLC

Quantify peak area

Calculate % remaining
vs. T=0

Determine stability profile
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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